1-[(2,5-Dimethylphenyl)acetyl]-4-piperidinecarboxylic acid

• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• IUPAC Name: 1-[2-(2,5-dimethylphenyl)acetyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C16H21NO3/c1-11-3-4-12(2)14(9-11)10-15(18)17-7-5-13(6-8-17)16(19)20/h3-4,9,13H,5-8,10H2,1-2H3,(H,19,20)
• InChI Key: NXQOUGFMOGQHGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CC(=O)N2CCC(CC2)C(=O)O

Description

1-[(2,5-Dimethylphenyl)acetyl]-4-piperidinecarboxylic acid is a useful research compound. Its molecular formula is C16H21NO3 and its molecular weight is 275.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 1-[(2,5-dimethylphenyl)acetyl]-4-piperidinecarboxylate (i.e. the product of Example 9, Step A) (4.95 g, 17.1 mmol) was dissolved in 20 mL of tetrahydrofuran, and 15 mL of water was added. With vigorous stirring the reaction mixture was cooled to 0° C., and 35 mL of a 1 N aqueous sodium hydroxide solution was added dropwise. The reaction mixture was stirred at room temperature for 1 h, diluted with 20 mL of brine, washed with diethyl ether (3×20 mL), and the aqueous phase was acidified with 1 N aqueous hydrochloric acid to pH 3-4. The precipitate was collected and dried to give 4.08 g of the title compound.